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Compound of Interest

Compound Name: Thioxanthone

Cat. No.: B050317

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the cationic
polymerization of epoxy monomers using thioxanthone-based photosensitizers. This
technique offers spatial and temporal control over the curing process, making it valuable for a
range of applications, including the fabrication of microfluidic devices, dental materials, and
advanced coatings, which are relevant to the drug development and biomedical fields.

Introduction

Thioxanthone (TX) and its derivatives are highly efficient photosensitizers for cationic
polymerization, particularly when used in conjunction with onium salts like iodonium (lod) or
sulfonium (TAS) salts.[1] Upon exposure to UV or visible light, the thioxanthone molecule
absorbs a photon and transitions to an excited state.[2][3] In this excited state, it can undergo
an electron transfer reaction with the onium salt, generating a cationic species that initiates the
ring-opening polymerization of epoxy monomers.[4][5] This process is advantageous due to its
high reaction rates at ambient temperatures and its insensitivity to oxygen inhibition, which is a
common issue in free-radical polymerization.[6]

Reaction Mechanism and Workflow
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The overall process can be broken down into photoinitiation, propagation, and termination
steps. The following diagram illustrates the key steps in the thioxanthone-sensitized cationic
polymerization of an epoxy monomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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